Cas no 230949-16-3 ((S)-Oxybutynin Chloride)

• Product Name: (S)-Oxybutynin Chloride
• CAS No: 230949-16-3
• MF: C₂₂H₃₂ClNO₃
• MW: 393.947385787964
• MDL: MFCD04116196
• CID: 270270
• PubChem ID: 206529
• Update Time: 2025-05-21

(S)-Oxybutynin Chloride Chemical and Physical Properties

Names and Identifiers

• (S)-Oxybutynin Chloride
• (S)-Oxybutynin Chlor
• (S)-OXYBUTYNIN HYDROCHLORIDE
• Benzeneacetic acid, a-cyclohexyl-a-hydroxy-,4-(diethylamino)-2-butyn-1-yl ester, hydrochloride (1:1), (aS)-
• Benzeneacetic acid, a-cyclohexyl-a-hydroxy-,4-(diethylamino)-2-butyn-1-yl ester, hydrochloride...
• Benzeneacetic acid,a-cyclohexyl-a-hydroxy-,4-(diethylamino)-2-butynyl ester,hydrochloride,(aS)-(9CI)
• Esoxybutynin chloride
• (s)-oxybutynin
• (s)-oxybutynin hcl
• AS-35343
• Oxybutynin hydrochloride, (s)-
• CS-0016164
• ESOXYBUTYNIN HYDROCHLORIDE
• 4-(diethylamino)but-2-ynyl (2S)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydrochloride
• 4-(Diethylamino)but-2-ynyl (2S)-cyclohexylhydroxyphenylacetate hydrochloride
• 4-[(2S)-2-Cyclohexyl-2-hydroxy-2-phenylacetyl]oxybut-2-ynyl-diethylazanium;chloride
• SCHEMBL5690091
• 119618-22-3
• OXYBUTYNIN HYDROCHLORIDE, (+)-
• AKOS015914732
• (S)-OXYBUTYNINHYDROCHLORIDE
• A816564
• 4-(diethylamino)but-2-yn-1-yl (S)-cyclohexyl(hydroxy)(phenyl)acetate hydrochloride
• (S)-Oxybutynin (hydrochloride)
• (S)-4-(Diethylamino)but-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate hydrochloride
• (S)-4-(Diethylamino)but-2-yn-1-yl2-cyclohexyl-2-hydroxy-2-phenylacetatehydrochloride
• Esoxybutynin Chloride [USAN]
• UNII-S547MDN7WX
• CHEMBL2106629
• (S)-4-(diethylamino)but-2-ynyl 2-cyclohexyl-2-hydroxy-2-phenylacetate hydrochloride
• Oxybutynin chloride, (s)-
• (S)-Cyclohexyl-hydroxy-phenyl-acetic acid 4-diethylamino-but-2-ynyl ester hydrochloride
• 4-(Diethylamino)but-2-yn-1-yl cyclohexyl(hydroxy)phenylacetate--hydrogen chloride (1/1)
• Benzeneacetic acid, alpha-cyclohexyl-alpha-hydroxy-, 4-(diethylamino)-2-butynyl ester, hydrochloride, (alphaS)-
• S547MDN7WX
• MFCD04116196
• BENZENEACETIC ACID, .ALPHA.-CYCLOHEXYL-.ALPHA.-HYDROXY-, 4-(DIETHYLAMINO)-2-BUTYNYL ESTER, HYDROCHLORIDE, (.ALPHA.S)-
• DTXSID30945773
• 230949-16-3

• MDL： MFCD04116196
• Inchi： 1S/C22H31NO3.ClH/c1-3-23(4-2)17-11-12-18-26-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20;/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3;1H/t22-;/m1./s1
• InChI Key： SWIJYDAEGSIQPZ-VZYDHVRKSA-N
• SMILES： Cl.O[C@](C(=O)OCC#CCN(CC)CC)(C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 393.20700
• Monoisotopic Mass: 393.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 494.4°Cat760mmHg
• Flash Point: 252.8°C
• Refractive Index: 1.546
• PSA: 49.77000
• LogP: 4.14490

(S)-Oxybutynin Chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on (S)-Oxybutynin Chloride

Introduction to (S)-Oxybutynin Chloride (CAS No. 230949-16-3)

(S)-Oxybutynin Chloride, with the chemical formula C₉H₁₃N₂O₂·HCl, is a well-known pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is the chlorinated salt form of the enantiomerically pure (S)-isomer of oxybutynin, a widely used medication for the treatment of urinary incontinence and overactive bladder symptoms. The CAS number CAS No. 230949-16-3 uniquely identifies this substance, distinguishing it from other isomers and derivatives. The structural and pharmacological properties of (S)-Oxybutynin Chloride make it a subject of extensive research, particularly in the development of novel therapeutic agents.

The pharmacological activity of (S)-Oxybutynin Chloride is primarily attributed to its ability to block the muscarinic acetylcholine receptors in the bladder, thereby reducing involuntary bladder contractions. This mechanism of action makes it highly effective in managing symptoms such as frequent urination, urgency, and incontinence. The enantiopure nature of the (S)-isomer ensures higher selectivity and efficacy compared to racemic oxybutynin, which contains both (S)- and (R)-isomers in equal proportions.

In recent years, there has been a growing interest in the development of more potent and selective antimuscarinic agents due to the side effects associated with traditional medications like oxybutynin. Research has shown that the (S)-isomer exhibits superior pharmacokinetic properties, including improved bioavailability and reduced systemic side effects. This has led to increased exploration of (S)-Oxybutynin Chloride as a potential candidate for treating not only urinary incontinence but also other conditions involving muscarinic receptor modulation.

One of the most compelling aspects of (S)-Oxybutynin Chloride is its potential application in combination therapies. Studies have demonstrated that when used in conjunction with other agents targeting different pathways, it can provide synergistic effects that enhance therapeutic outcomes. For instance, its use alongside beta-3 adrenergic agonists has shown promise in improving bladder function while minimizing side effects.

The synthesis of (S)-Oxybutynin Chloride involves complex chiral resolution techniques to isolate the pure (S)-enantiomer from racemic mixtures. Advanced catalytic methods and asymmetric synthesis protocols have been employed to achieve high yields and purity levels. These advancements have not only improved the production efficiency but also made the compound more accessible for clinical trials and commercialization.

The clinical significance of (S)-Oxybutynin Chloride is further underscored by its potential in treating neurogenic bladder conditions. Patients with neurological disorders such as multiple sclerosis or spinal cord injuries often experience severe bladder dysfunction, which significantly impacts their quality of life. The selective action of (S)-Oxybutynin Chloride on muscarinic receptors offers a targeted approach to alleviate these symptoms without affecting other bodily functions.

In addition to its therapeutic applications, research into (S)-Oxybutynin Chloride has also revealed interesting insights into drug metabolism and transport mechanisms. Preclinical studies have identified specific enzymes and transporters involved in its absorption, distribution, metabolism, and excretion (ADME). This knowledge is crucial for optimizing dosing regimens and minimizing drug-drug interactions.

The future prospects for (S)-Oxybutynin Chloride are promising, with ongoing research focusing on enhancing its bioavailability through novel formulation strategies. Nanotechnology-based delivery systems have been explored as a means to improve drug penetration and efficacy while reducing local irritation. Such innovations could potentially expand its therapeutic applications beyond urinary tract disorders.

Ethical considerations are also an integral part of developing new pharmaceuticals like (S)-Oxybutynin Chloride. Clinical trials must be designed to ensure patient safety and equitable access to treatment. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential to navigate these challenges effectively.

In conclusion, (S)-Oxybutynin Chloride (CAS No. 230949-16-3) represents a significant advancement in the management of urinary incontinence and related conditions. Its unique pharmacological profile, combined with ongoing research into its mechanisms of action and delivery systems, positions it as a valuable asset in modern medicine. As our understanding of muscarinic receptor biology continues to evolve, so too will the applications and benefits derived from this remarkable compound.